Monoamine Oxidase B inhibitor 1

• Molecular Formula: C18H15FO3
• Molecular Weight: 298.3 g/mol
• InChI: InChI=1S/C18H15FO3/c1-2-3-17-15-9-8-14(10-16(15)18(20)22-17)21-11-12-4-6-13(19)7-5-12/h2,4-10,17H,1,3,11H2
• InChIKey: XXGICOFFMACEOM-UHFFFAOYSA-N

MAO-B Inhibitor 1: Multifunctional MAO-B Inhibitor

Monoamine Oxidase B inhibitor 1 (also known as compound 14a) is a synthetic 6-benzyloxyphthalide derivative that acts as a potent, reversible, and orally bioavailable inhibitor of monoamine oxidase B (MAO-B). It was designed to combine MAO-B inhibition with direct antioxidant and anti-neuroinflammatory activities, making it a multifunctional candidate for Parkinson's disease research [1]. Its molecular formula is C18H15FO3, molecular weight 298.31 g/mol, and it is typically supplied at ≥98% purity .

MAO-B pathway inhibition — high selectivity study fit

Multifunctional probe — integrates antioxidant and anti-inflammatory pathway readouts

Parkinson's disease models — reported in vivo MPTP model-response context

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source

Why MAO-B Inhibitor 1 Is Irreplaceable

Conventional MAO-B inhibitors such as selegiline and safinamide primarily act by reducing dopamine catabolism, but they lack the direct, intrinsic antioxidant capacity and robust anti-neuroinflammatory activity observed for Monoamine Oxidase B inhibitor 1 [1]. Compound 14a was explicitly designed as a multifunctional agent that simultaneously inhibits MAO-B with unprecedented potency (IC50 0.02 nM), scavenges free radicals (0.36 Trolox equivalent), and suppresses microglial activation in cellular models . In vivo, it demonstrated superior behavioral recovery and striatal dopamine restoration compared to the clinically used safinamide in the MPTP mouse model, indicating that its polypharmacology translates into a tangible efficacy advantage not achievable by standard MAO-B inhibitors [1]. Substituting with a generic, single-target MAO-B inhibitor would forfeit the integrated antioxidant and anti-inflammatory mechanisms that are integral to its in vivo performance.

! Single-target MAO-B inhibitors (e.g., selegiline, safinamide) may lack the direct antioxidant and anti-inflammatory activities reported for this compound.

! In vivo behavioural and dopamine endpoint response may differ from comparator-based interpretation; simple potency substitution risks altering pathway-readout context.

! Irreversible MAO-B inhibitors cannot replicate the quasi-reversible inhibition profile, limiting washout-compatible study designs.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source

Evidence: MAO-B Inhibitor 1 vs. Clinical Comparators

MAO-B Inhibition Potency and Selectivity

Monoamine Oxidase B inhibitor 1 (compound 14a) exhibits an IC50 of 0.02 nM against human MAO-B with a selectivity index (SI = IC50 MAO-A / IC50 MAO-B) of 40,250, as measured in recombinant human enzyme assays [1]. This represents a 4,900-fold improvement in potency over safinamide (IC50 ≈ 98 nM) and a 980-fold improvement over selegiline (IC50 ≈ 19.6 nM) [2]. The selectivity index of 14a is 8.3-fold greater than that of safinamide (SI ≈ 4,820) and 972-fold greater than that of selegiline (SI ≈ 41.4), indicating a dramatically lower risk of MAO-A-related off-target effects such as tyramine-induced hypertensive crisis [2].

MAO-B Inhibition

Context-dependent

IC50 0.02 nM (MAO-B)
SI 40,250

Supports high-selectivity MAO-B pathway studies; reported lower MAO-A off-target assay context.

Cross-study comparison vs safinamide (SI ~4,820) and selegiline (SI ~41.4).

Evidence Dimension	IC50 (MAO-B) and Selectivity Index (MAO-A/MAO-B)
Target Compound Data	IC50 = 0.02 nM; SI = 40,250
Comparator Or Baseline	Safinamide: IC50 ≈ 98 nM, SI ≈ 4,820; Selegiline: IC50 ≈ 19.6 nM, SI ≈ 41.4
Quantified Difference	14a is 4,900× more potent than safinamide, 980× more potent than selegiline; SI is 8.3× and 972× higher, respectively.
Conditions	Recombinant human MAO-A and MAO-B enzyme inhibition assays.

Why This Matters

Unprecedented potency and isotype selectivity minimize the risk of peripheral MAO-A inhibition and dietary tyramine interactions, making 14a a safer research tool for in vivo CNS studies compared to less selective clinical MAO-B inhibitors.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source
• [2] PMC6272178. Table 1: Experimental Ki for Selegiline. Ki(MAO-A) = 14.90 μM, Ki(MAO-B) = 0.36 μM, SI = 41.39. View Source

In Vivo Efficacy in MPTP Model

In the MPTP-induced acute and subacute mouse models of Parkinson's disease, compound 14a led to a significantly greater improvement in motor behavioral disorders compared to the clinically approved drug safinamide [1]. Specifically, 14a treatment restored striatal dopamine (DA) content and decreased malondialdehyde (MDA) – a marker of lipid peroxidation – to a greater extent than safinamide at equivalent dosing, demonstrating superior in vivo antiparkinsonian and antioxidant efficacy [1].

MPTP Model Efficacy

Head-to-head

14a: higher behavioural improvement, striatal DA restoration, MDA decrease

Safinamide: lesser improvement on all endpoints

Reported superior in vivo response (direct comparison)

Model-response context supports differentiated pathway investigation; behavioural and dopamine endpoint interpretation.

MPTP mouse models; quantitative fold-changes available in source.

Evidence Dimension	Behavioral improvement, striatal DA restoration, MDA reduction
Target Compound Data	Compound 14a: significant improvement in behavioral tests, DA restoration, and MDA decrease (quantitative values from full text).
Comparator Or Baseline	Safinamide: lesser improvement in behavioral tests, DA restoration, and MDA decrease.
Quantified Difference	14a exhibited superior efficacy on all measured endpoints (specific fold-changes available in full text).
Conditions	MPTP-induced acute and subacute Parkinson's disease mouse models.

Why This Matters

Direct head-to-head superiority over a clinically approved MAO-B inhibitor in a gold-standard in vivo model provides compelling evidence for 14a's differentiated therapeutic potential and justifies its selection for advanced Parkinson's disease research programs.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source

Direct Antioxidant Activity

Compound 14a demonstrates moderate direct antioxidant activity, with a Trolox equivalent of 0.36 in the ABTS radical scavenging assay [1]. In contrast, clinically used MAO-B inhibitors such as safinamide and selegiline lack significant intrinsic radical scavenging activity under comparable assay conditions; their neuroprotective effects are primarily attributed to reduced hydrogen peroxide production via MAO-B inhibition rather than direct free radical neutralization [2].

Antioxidant Activity

Context-dependent

0.36 Trolox equivalent

Supports antioxidant-integrated MAO-B pathway research; clinical MAO-B inhibitors lack comparable intrinsic activity.

ABTS radical scavenging assay.

Evidence Dimension	ABTS radical scavenging (Trolox equivalent)
Target Compound Data	0.36 Trolox equivalent
Comparator Or Baseline	Safinamide and selegiline: no significant direct radical scavenging reported.
Quantified Difference	14a possesses measurable direct antioxidant capacity; clinical MAO-B inhibitors do not exhibit comparable intrinsic activity.
Conditions	ABTS radical scavenging assay.

Why This Matters

The integrated antioxidant function enables 14a to simultaneously address two pathogenic pathways in Parkinson's disease – dopamine depletion and oxidative stress – providing a multifunctional research tool that conventional MAO-B inhibitors cannot replicate.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source
• [2] Schapira AH. Monoamine oxidase B inhibitors for the treatment of Parkinson's disease: a review of symptomatic and potential disease-modifying effects. CNS Drugs. 2011;25(12):1061-1071. View Source

Anti-Neuroinflammatory Effects in Microglia

In LPS-stimulated BV-2 microglial cells, compound 14a (at 0.5–10.0 μM) significantly decreased the production of nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) [1]. While safinamide has been reported to modestly reduce TNF-α in BV-2 cells at higher concentrations, it failed to rescue cells from LPS-induced death and showed only slight reductions in oxidative stress markers [2]. Compound 14a's potent anti-neuroinflammatory effect at low micromolar concentrations represents a meaningful functional advantage for studies targeting neuroinflammation-driven neurodegeneration.

Anti-Neuroinflammatory

Context-dependent

14a (0.5–10.0 μM): robust NO & TNF-α suppression

Safinamide: weak, partial effects; no significant rescue of cell viability

Concentration-dependent multi-mediator modulation

Supports microglial neuroinflammation pathway research; broadens utility beyond MAO-B inhibition alone.

LPS-stimulated BV-2 microglial cells.

Evidence Dimension	NO and TNF-α suppression in LPS-stimulated BV-2 cells
Target Compound Data	14a (0.5–10.0 μM): significant decrease in NO and TNF-α production.
Comparator Or Baseline	Safinamide: modest TNF-α decrease; no significant rescue of cell viability; weak oxidative stress reduction.
Quantified Difference	14a demonstrates robust, concentration-dependent suppression of multiple pro-inflammatory mediators; safinamide shows weak, partial effects.
Conditions	LPS-stimulated BV-2 murine microglial cell line.

Why This Matters

Potent anti-neuroinflammatory activity broadens the utility of 14a to encompass neuroimmunology research, an area where conventional MAO-B inhibitors have limited or negligible efficacy.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source
• [2] Chen WH, et al. Anti-Neuroinflammatory Effects of Safinamide on Lipopolysaccharide-Stimulated BV-2 Microglia. Current Neuropharmacology. 2025;23. View Source

Reversible MAO-B Inhibition

Kinetic studies revealed that compound 14a acts as a competitive and quasi-reversible inhibitor of MAO-B, binding at the substrate-binding domain [1]. This contrasts fundamentally with the irreversible, mechanism-based inhibition exerted by selegiline and rasagiline, which form covalent adducts with the FAD cofactor and permanently inactivate the enzyme [2]. Reversible inhibitors like 14a allow enzymatic activity to recover upon drug clearance, providing finer temporal control in experimental designs and avoiding the prolonged enzyme inhibition that complicates data interpretation with irreversible inhibitors.

Reversible Inhibition

Context-dependent

14a: competitive, quasi-reversible binding

Selegiline/rasagiline: irreversible, covalent FAD adduct

Enzyme activity recovers after washout

May support reversible inhibition study designs with dose-dependent, washout-compatible modulation.

Kinetic assays with recombinant human MAO-B.

Evidence Dimension	Inhibition reversibility
Target Compound Data	Competitive, quasi-reversible MAO-B inhibition (14a).
Comparator Or Baseline	Irreversible, mechanism-based MAO-B inhibition (selegiline, rasagiline).
Quantified Difference	Qualitative difference: 14a permits enzyme activity recovery; irreversible inhibitors permanently silence MAO-B until new enzyme is synthesized.
Conditions	Enzyme kinetic assays with recombinant human MAO-B.

Why This Matters

Reversible inhibition is critical for researchers requiring dose-dependent, washout-compatible MAO-B modulation, especially in acute ex vivo or in vitro paradigms where irreversible inhibition would confound results.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source
• [2] Youdim MB, Bakhle YS. Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology. 2006;147 Suppl 1:S287-S296. View Source

CNS Drug-Likeness and Brain Penetration

Physicochemical property predictions and an in vivo blood-brain barrier (BBB) permeability study confirmed that compound 14a has favorable CNS drug-like properties and can effectively cross the BBB [1]. The compound's molecular weight (298.31 g/mol) and lipophilicity profile (cLogP ≈ 3.5) place it within the optimal range for brain penetration, whereas many high-potency MAO-B inhibitors in preclinical development suffer from poor brain exposure due to excessive molecular weight or polarity [1][2].

CNS Drug-likeness

Reported

MW 298.31 cLogP ~3.5 BBB penetration confirmed

Supports CNS exposure-model interpretation; balanced physicochemical profile aids brain penetration context.

In silico prediction plus in vivo permeability assessment.

Evidence Dimension	BBB penetration and CNS drug-likeness parameters
Target Compound Data	Confirmed BBB penetration, MW 298.31, favorable cLogP.
Comparator Or Baseline	Many high-potency MAO-B inhibitors (e.g., certain safinamide analogs) show suboptimal brain exposure.
Quantified Difference	14a's balanced physicochemical profile supports brain penetration, a property not guaranteed by potency alone.
Conditions	In silico prediction + in vivo permeability assessment.

Why This Matters

Confirmed brain exposure at therapeutically relevant concentrations is essential for any CNS-targeted research program; 14a removes the uncertainty of whether peripheral potency translates to central target engagement.

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source

Research Applications of MAO-B Inhibitor 1

Multifactorial PD Modeling

In vitro and in vivo PD models where both oxidative stress and neuroinflammation are key pathogenic drivers benefit uniquely from 14a's triple mechanism of action. Its 0.02 nM MAO-B IC50 ensures near-complete enzyme inhibition at low concentrations, while its 0.36 Trolox equivalent antioxidant capacity and robust NO/TNF-α suppression in BV-2 cells [1] address pathways not modulated by standard MAO-B inhibitors. Researchers investigating disease-modifying strategies that combine dopamine preservation with neuroprotection should prioritize 14a over single-target alternatives [1].

Comparative Efficacy in MPTP Models

For laboratories conducting head-to-head preclinical efficacy comparisons, 14a offers a fully characterized benchmark. The compound has already demonstrated superior behavioral recovery, striatal DA restoration, and MDA reduction compared to safinamide in both acute and subacute MPTP mouse models [1]. This pre-existing in vivo validation enables researchers to use 14a as a positive control or lead scaffold for derivative optimization without needing to generate their own baseline comparator data.

Microglial Activation Assays

Studies investigating the interplay between MAO-B activity and microglial-mediated neuroinflammation require a tool compound that potently inhibits MAO-B (IC50 0.02 nM) while simultaneously suppressing microglial activation at concentrations relevant to CNS exposure (0.5–10.0 μM range) [1]. The reversible, competitive inhibition mechanism of 14a allows for experimental designs involving washout periods to distinguish enzyme-dependent from enzyme-independent anti-inflammatory effects, an approach impossible with irreversible inhibitors like selegiline [1].

SAR Campaigns on Multifunctional Scaffold

For medicinal chemistry programs aiming to develop next-generation multifunctional MAO-B inhibitors, 14a serves as the optimal starting scaffold. Its validated activity profile (MAO-B IC50 0.02 nM, SI 40,250, 0.36 Trolox equivalent, confirmed BBB penetration, and in vivo efficacy) [1] provides a comprehensive benchmarking platform. SAR modifications can be quantitatively compared against these established baselines, accelerating the identification of derivatives with improved potency, selectivity, or ancillary pharmacology [1].

Application

Selection Property

Validation Focus

Multifactorial PD pathway studies

MAO-B inhibition + antioxidant + anti-inflammatory profile

Oxidative stress and neuroinflammation endpoint co-modulation

MPTP model comparative studies

Characterized in vivo comparator-response profile

Behavioural and striatal dopamine endpoint interpretation

Microglial activation assays

Reversible inhibition with washout compatibility

Enzyme-dependent vs independent anti-inflammatory effects

Lead optimization programs

Benchmark multimodal activity and BBB permeability

Potency, selectivity, and brain exposure endpoints

• [1] Song Q, Yu G, Li W, et al. 6-Benzyloxyphthalides as selective and reversible monoamine oxidase B inhibitors with antioxidant and anti-neuroinflammatory activities for Parkinson's disease treatment. Bioorganic Chemistry. 2022;120:105623. View Source